Cas no 78844-84-5 (1,2-Octanediamine, N,N'-dibutyl-)

1,2-Octanediamine, N,N'-dibutyl- structure
78844-84-5 structure
Product Name:1,2-Octanediamine, N,N'-dibutyl-
CAS No:78844-84-5
MF:C16H36N2
MW:256.47044467926
CID:533768
PubChem ID:4250222
Update Time:2025-04-19

1,2-Octanediamine, N,N'-dibutyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Octanediamine, N,N'-dibutyl-
    • 1-N,2-N-dibutyloctane-1,2-diamine
    • DTXSID40401214
    • 78844-84-5
    • AKOS024353575
    • Inchi: 1S/C16H36N2/c1-4-7-10-11-12-16(18-14-9-6-3)15-17-13-8-5-2/h16-18H,4-15H2,1-3H3
    • InChI Key: CTQIFTUBWSRHFK-UHFFFAOYSA-N
    • SMILES: N(CCCC)C(CNCCCC)CCCCCC

Computed Properties

  • Exact Mass: 256.287849157g/mol
  • Monoisotopic Mass: 256.287849157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 24.1Ų
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